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Compound of Interest

Compound Name: delta-2-Ceftazidime

Cat. No.: B193858

Abstract

This application note describes a sensitive and robust Ultra-Performance Liquid
Chromatography (UPLC) method for the separation and quantification of ceftazidime and its
critical isomers, including the A2-isomer and the E-isomer. Ceftazidime, a third-generation
cephalosporin, can undergo isomerization, leading to the formation of biologically inactive or
less active isomers.[1] The A2-isomer is a common degradation product formed by the
migration of the double bond in the dihydrothiazine ring.[1][2] The E-isomer is a process-related
impurity that can also form under acidic conditions or upon exposure to light. Accurate
guantification of these isomers is crucial for ensuring the quality, safety, and efficacy of
ceftazidime drug products. This UPLC method provides a rapid and efficient means for
baseline separation and quantification of ceftazidime and its isomers, making it suitable for
routine quality control and stability studies.

Introduction

Ceftazidime is a broad-spectrum [-lactam antibiotic used in the treatment of various bacterial
infections. The presence of impurities and degradation products, including isomers, can impact
the therapeutic efficacy and safety of the drug. The primary isomers of concern are the A?-
ceftazidime isomer and the E-isomer of ceftazidime. The A%-isomer is known to be
antibacterially inactive.[1] Similarly, the E-isomer of cephalosporins has been reported to be
significantly less active than the therapeutic Z-isomer. Therefore, regulatory agencies require
strict control over the levels of these isomers in ceftazidime formulations.
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This application note presents a stability-indicating UPLC method that can effectively separate
and quantify ceftazidime from its A2 and E-isomers. The method is validated to be linear,
accurate, precise, and specific for its intended purpose.

Experimental

Instrumentation and Consumables
o UPLC System: Waters ACQUITY UPLC H-Class System or equivalent

Detector: ACQUITY UPLC Photodiode Array (PDA) Detector

Column: ACQUITY UPLC BEH C18, 1.7 pm, 2.1 x 100 mm

Vials: 12 x 32 mm screw neck vials, certified for UPLC

Pipettes and Tips: Calibrated micropipettes and high-quality tips

Volumetric flasks: Class A

Reagents and Standards

» Ceftazidime Reference Standard

» Ceftazidime A%-isomer Reference Standard
» Ceftazidime E-isomer Reference Standard
o Acetonitrile (ACN), HPLC grade

e Methanol (MeOH), HPLC grade

o Ammonium Acetate, analytical grade

o Formic Acid, analytical grade

Purified water (18.2 MQ-cm)

Chromatographic Conditions
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Parameter Setting

ACQUITY UPLC BEH C18, 1.7 um, 2.1 x 100
mm

Column

10 mM Ammonium Acetate in Water, pH
adjusted to 4.5 with Formic Acid

Mobile Phase A

Mobile Phase B Acetonitrile
Flow Rate 0.4 mL/min
Gradient Program Time (min)
Injection Volume 2.0 uL
Column Temperature 35°C
Detection 255 nm
Run Time 12 minutes
Protocols

Standard Solution Preparation

o Ceftazidime Stock Solution (1000 pg/mL): Accurately weigh approximately 25 mg of
Ceftazidime Reference Standard and transfer to a 25 mL volumetric flask. Dissolve in and
dilute to volume with Mobile Phase A.

¢ Isomer Stock Solution (100 pg/mL): Accurately weigh approximately 2.5 mg each of the A2-
isomer and E-isomer Reference Standards and transfer to a 25 mL volumetric flask. Dissolve
in and dilute to volume with Mobile Phase A.

» Working Standard Solution: Prepare a mixed working standard solution containing 100
pg/mL of ceftazidime and 10 pg/mL of each isomer by appropriately diluting the stock
solutions with Mobile Phase A.

Sample Preparation
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o For Drug Substance: Accurately weigh approximately 25 mg of the ceftazidime sample and
prepare a 1000 pg/mL solution in Mobile Phase A.

e For Drug Product (e.g., Powder for Injection): Reconstitute the vial with a known volume of
sterile water. Further dilute an aliquot of the reconstituted solution with Mobile Phase Ato a
final nominal concentration of 1000 pg/mL of ceftazidime.

o Filter all sample solutions through a 0.22 um PVDF syringe filter prior to injection.

Results and Discussion

The developed UPLC method provides excellent separation of ceftazidime from its A% and E-
iIsomers. A representative chromatogram is shown in Figure 1. The retention times for the
compounds are approximately 4.5 minutes for the A2-isomer, 5.2 minutes for ceftazidime, and
5.8 minutes for the E-isomer.

Method Validation

The method was validated for specificity, linearity, accuracy, precision, and limits of detection
and quantification.

Specificity: The method was found to be specific for the analysis of ceftazidime and its isomers.
Forced degradation studies were conducted under acidic, basic, oxidative, and photolytic
conditions. The degradation products did not interfere with the quantification of ceftazidime or
its isomers, demonstrating the stability-indicating nature of the method.

Linearity: The linearity of the method was evaluated by analyzing a series of solutions
containing ceftazidime and its isomers at different concentrations. The correlation coefficients
(r2) were consistently greater than 0.999 for all analytes.

Analyte Range (pg/mL) Correlation Coefficient (r?)
Ceftazidime 10 - 200 > 0.999
A2-isomer 0.5-20 > 0.999
E-isomer 0.5-20 >0.999
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Accuracy: The accuracy of the method was determined by spike recovery studies at three
concentration levels. The mean recovery for all analytes was within the range of 98.0% to
102.0%.

Analyte Spike Level Mean Recovery (%) %RSD
Ceftazidime 80%, 100%, 120% 99.5-101.2 <2.0
A2-isomer 80%, 100%, 120% 98.9-101.8 <2.0
E-isomer 80%, 100%, 120% 99.2-101.5 <2.0

Precision: The precision of the method was evaluated by analyzing six replicate preparations of
a standard solution. The relative standard deviation (%RSD) for the peak areas of all analytes

was less than 2.0%.

Intra-day Precision Inter-day Precision
Analyte
(%RSD) (%RSD)
Ceftazidime <1.0 <15
A2-isomer <15 <2.0
E-isomer <15 <20

Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD and LOQ were
determined based on the signal-to-noise ratio.

Analyte LOD (pg/mL) LOQ (pg/mL)

A2-isomer 0.1 0.3

E-isomer 0.1 0.3
Conclusion

The UPLC method described in this application note is rapid, sensitive, accurate, and precise
for the quantification of ceftazidime and its A2 and E-isomers. The method is stability-indicating

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

and can be readily implemented in a quality control laboratory for the routine analysis of
ceftazidime drug substance and drug product, as well as for stability studies.

Visualizations

Caption: Experimental workflow for UPLC analysis of ceftazidime isomers.

Caption: Logical relationship of ceftazidime and its isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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